Cas no 36415-91-5 (7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride)

7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride structure
36415-91-5 structure
Product Name:7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride
CAS No:36415-91-5
MF:C32H39ClO21
MW:795.09247136116
CID:837599
PubChem ID:73774601
Update Time:2024-10-30

7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride Chemical and Physical Properties

Names and Identifiers

    • 1-Benzopyrylium, 5-(β-D-glucopyranosyloxy)-7-hydroxy-2-(3,4,5-trihydroxyphenyl)-3-[(2-O-β-D-xylopyranosyl-D-glucopyranosyl)oxy]-, chloride (9CI)
    • Delphinidin 3-sambubioside-5-glucoside chloride
    • 5-(beta-D-Glucopyranosyloxy)-7-hydroxy-2-(3,4,5-trihydroxyphenyl)-3-[(2-O-beta-D-xylopyranosyl-D-glucopyranosyl)oxy]-1-benzopyrylium chloride
    • 7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniu
    • Delphinidin-3-O-sambubioside-5-O-glucoside chloride
    • FS-7435
    • 36415-91-5
    • AKOS040763601
    • 7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride
    • Inchi: 1S/C32H38O21.ClH/c33-6-18-22(41)24(43)27(46)31(51-18)49-16-4-10(35)3-15-11(16)5-17(28(48-15)9-1-12(36)20(39)13(37)2-9)50-32-29(25(44)23(42)19(7-34)52-32)53-30-26(45)21(40)14(38)8-47-30;/h1-5,14,18-19,21-27,29-34,38,40-46H,6-8H2,(H3-,35,36,37,39);1H/t14-,18-,19-,21+,22-,23-,24+,25+,26-,27-,29-,30+,31-,32-;/m1./s1
    • InChI Key: YBQPFHZHJBQQGV-BTIHIVKHSA-N
    • SMILES: [Cl-].[C@@H]1(OC2C3C=C(O[C@@H]4O[C@H](CO)[C@@H](O)[C@H](O)[C@H]4O[C@@H]4OC[C@@H](O)[C@H](O)[C@H]4O)C(C4C=C(O)C(O)=C(O)C=4)=[O+]C=3C=C(O)C=2)O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

  • Exact Mass: 794.1672359g/mol
  • Monoisotopic Mass: 794.1672359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 9
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.567
  • Topological Polar Surface Area: 340Ų

7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride Related Literature

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